Cas no 137281-23-3 (Pemetrexed)

• Product Name: Pemetrexed
• CAS No: 137281-23-3
• MF: C₂₀H₂₁N₅O₆
• MW: 427.4106
• MDL: MFCD00902635
• CID: 64472
• PubChem ID: 253661102
• Update Time: 2025-09-27

Pemetrexed Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
• PEMETREXED ACID
• PEMETREXED
• N-(4-[2-(2-Amino-4,7-Dihydro-4-oxo-1H-pyrrolo)[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-Gluamic Acid
• L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-
• Premetred disodium
• PEFLOXACINMESYLATE PHARMA-0549
• Pemetrexed Hydrate
• (2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
• (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo-[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
• (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid
• N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]L-Glutamic acid
• Pemetrexed disodium
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt
• 1juj
• Alimta
• LY231514
• LY-231514
• LYA
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid
• 04Q9AIZ7NO
• Pemetrexed [INN:BAN]
• Alimta (TN)
• (S)-2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-
• N-[4-[2(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid
• Premetrexed [Common mis-spelling]
• L-Glutamic acid, N-(4-(2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-
• PEMETREXED [HSDB]
• L-GLUTAMIC ACID, N-(4-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-3H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-
• D07472
• N-[4-[2-(2-amino-3,4-dihydro-4-oxo-7h-pyrrolo[2,3-d]pyrimi-din-5-yl)ethyl]benzoyl]l-glutamic acid
• UNII-04Q9AIZ7NO
• PEMETREXED [INN]
• 2-{4-[2-(2-AMINO-4-OXO-4,7-DIHYDRO-3H-PYRROLO[2,3-D]PYRIMIDIN-5-YL)-ETHYL]-BENZOYLAMINO}-PENTANEDIOIC ACID
• Pemfexy (TN)
• 137281-23-3
• LY-2315
• PEMETREXED [ORANGE BOOK]
• BDBM50027656
• CS-1297
• J-502393
• PEMETREXED [MI]
• SCHEMBL7968
• DB00642
• Pemetrexed (TN)
• (2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
• AKOS016842348
• N-({4-[2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]phenyl}carbonyl)-L-glutamic acid
• PEMETREXED FOR INJECTION
• NSC-698037
• NCGC00166414-11
• N-(4-(2-(2-Amino-3,4-dihydro-4-oxo-7H-pyrrolo(2,3-d)pyrimdin-5-yl)ethyl)benzoyl)glutamic acid
• DB-024764
• Pemetrexed (INN)
• BRD-K32842773-434-01-8
• US9422297, Pemetrexed
• NCGC00167517-01
• 1006872-74-7
• BRD-K32842773-304-03-9
• pemetrexedum
• AC-1701
• PEMETREXED [WHO-DD]
• BP164240
• PEMETREXED [EMA EPAR]
• s5971
• NCGC00242485-01
• Pemetrexed- Bio-X
• CHEBI:63616
• CHEMBL225072
• BRD-K32842773-304-04-7
• AKOS015896253
• Premetrexed (Common mis-spelling)
• WBXPDJSOTKVWSJ-ZDUSSCGKSA-N
• AB01273937-01
• PEMFEXY
• Multitargeted Antifolate
• N-(4-[2-(2-amino-4,7-Dihydro-4-Oxo-1H-Pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl)-L-Glutamic Acid
• NSC698037
• DTXCID7028304
• Q415220
• PEMETREXED [VANDF]
• N-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamic acid
• L-Glutamic acid,3-d]pyrimidin-5-yl]ethyl]benzoyl]-
• AS-30680
• L-Glutamic Acid, N-(4-(2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)
• N-[4-[2-[2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl]ethyl]benzoyl]glutamic acid
• EN300-7396246
• N-[4-[2(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo [2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid
• N-(P-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-1H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-L-GLUTAMATE
• Alimta (TN) (Lilly)
• HY-10820
• P2288
• DTXSID2048329
• N-(4-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-1H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-L-GLUTAMIC ACID
• HSDB 7316
• (2S)-2-{[4-(2-{2-amino-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethyl)phenyl]formamido}pentanedioic acid
• N-{4-[2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl}-L-glutamic acid
• Pemetrexed

• MDL： MFCD00902635
• Inchi： 1S/C20H21N5O6/c21-20-24-16-15(18(29)25-20)12(9-22-16)6-3-10-1-4-11(5-2-10)17(28)23-13(19(30)31)7-8-14(26)27/h1-2,4-5,9,13H,3,6-8H2,(H,23,28)(H,26,27)(H,30,31)(H4,21,22,24,25,29)/t13-/m0/s1
• InChI Key： WBXPDJSOTKVWSJ-ZDUSSCGKSA-N
• SMILES： O=C1C2=C(N=C(N([H])[H])N1[H])N([H])C([H])=C2C([H])([H])C([H])([H])C1C([H])=C([H])C(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=O)O[H])=O)=C([H])C=1[H]

Computed Properties

• Exact Mass: 427.14900
• Monoisotopic Mass: 427.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187
• XLogP3: 0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.59
• Refractive Index: 1.723
• PSA: 191.26000
• LogP: 1.63850
• Merck: 7077

Pemetrexed Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H341-H361-H373
• Warning Statement： P201-P202-P260-P280-P308+P313-P405-P501
• WGK Germany：3
• RTECS：LZ9950100
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives